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Compound Name: Herbacetin

Cat. No.: B192088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of Herbacetin (CAS 527-95-7), a natural flavonoid with antioxidant, anti-inflammatory,

and anticancer properties.[1] Adherence to this protocol is crucial for ensuring the stability, and

consistent performance of Herbacetin in various experimental settings. The following sections

detail the chemical properties of Herbacetin, a step-by-step guide for stock solution

preparation, and recommendations for storage to maintain compound integrity.

Herbacetin Chemical and Physical Properties
Herbacetin is a flavonoid compound that requires careful handling and solubilization to ensure

accurate and reproducible experimental results.[1] Its key properties are summarized below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b192088?utm_src=pdf-interest
https://www.benchchem.com/product/b192088?utm_src=pdf-body
https://www.medchemexpress.com/herbacetin.html
https://www.benchchem.com/product/b192088?utm_src=pdf-body
https://www.benchchem.com/product/b192088?utm_src=pdf-body
https://www.benchchem.com/product/b192088?utm_src=pdf-body
https://www.benchchem.com/product/b192088?utm_src=pdf-body
https://www.medchemexpress.com/herbacetin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

CAS Number 527-95-7 [1][2][3][4]

Molecular Formula C₁₅H₁₀O₇ [2][3][4][5]

Molecular Weight 302.24 g/mol [3][4][5][6]

Appearance
Light yellow to yellow

crystalline solid
[5][7]

Solubility

DMSO: 30-100 mg/mL DMF:

~30 mg/mL Ethanol: 2-5

mg/mL Water: Insoluble

DMSO:PBS (pH 7.2) (1:4): ~1

mg/mL

[6][7][8][9]

Purity ≥98% (HPLC) [3]

Experimental Protocol: Stock Solution Preparation
The following protocol outlines the steps for preparing a 10 mM Herbacetin stock solution in

Dimethyl Sulfoxide (DMSO). DMSO is the highly recommended solvent for creating primary

stock solutions.[1]

2.1 Materials and Equipment

Herbacetin powder (purity ≥98%)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips
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Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

2.2 Step-by-Step Protocol for 10 mM Stock Solution

Pre-calculation: Before weighing, calculate the required mass of Herbacetin and volume of

DMSO. To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 302.24 g/mol x 1000 mg/g = 3.0224 mg

Weighing: Carefully weigh out approximately 3.02 mg of Herbacetin powder using an

analytical balance and place it into a sterile microcentrifuge tube. Record the exact weight.

Solubilization:

Recalculate the precise volume of DMSO needed based on the actual mass of

Herbacetin weighed.

Volume (mL) = [Mass (mg) / 302.24 ( g/mol )] / 10 (mmol/L)

Add the calculated volume of anhydrous DMSO to the tube containing the Herbacetin
powder.

Dissolution:

Cap the tube securely and vortex the solution for 1-2 minutes to facilitate dissolution.

If particles are still visible, heat the tube to 37°C for a short period and/or place it in an

ultrasonic bath until the solution is clear.[8] A clear, light yellow solution should be

obtained.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials.[8][10]
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Label each aliquot clearly with the compound name, concentration, solvent, and

preparation date.

Storage and Stability
Proper storage is critical to maintain the biological activity of Herbacetin solutions.

Form
Storage
Temperature

Shelf Life Citations

Powder -20°C 3 years [6]

Stock Solution in

DMSO
-20°C 1 month [1][6][8][10]

Stock Solution in

DMSO
-80°C 6-12 months [1][6][8]

Note: Always protect the compound from light.[8] For in vivo experiments, it is recommended to

prepare fresh working solutions daily.[1] When diluting the DMSO stock into aqueous media for

cell culture, ensure the final DMSO concentration is non-toxic to the cells (typically <0.5%).

Workflow Diagram
The following diagram illustrates the standard workflow for preparing Herbacetin stock

solutions.
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Preparation

Storage

1. Weigh Herbacetin Powder

2. Calculate Solvent Volume

Record Mass

3. Add Anhydrous DMSO

Precise Volume

4. Vortex / Sonicate to Dissolve

Create Mixture

5. Aliquot into Cryovials

Ensure Clear Solution

6. Store at -20°C or -80°C

Avoid Freeze-Thaw

Click to download full resolution via product page

Caption: Workflow for preparing Herbacetin stock solution.

Safety Precautions
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Handle Herbacetin powder in a well-ventilated area or chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid inhalation

or contact with skin and eyes.[11]

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

[11]

Herbacetin is incompatible with strong acids, alkalis, and strong oxidizing/reducing agents.

[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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